Cas no 1806768-07-9 (2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile
• CAS No: 1806768-07-9
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4848839
• Update Time: 2025-09-27

2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H8F2N2O/c1-14-7-3-2-6(4-5-12)8(13-7)9(10)11/h2-3,9H,4H2,1H3
• InChI Key： JBNWZVVBTSARDB-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=CC=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile

2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile: A Comprehensive Overview

2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile (CAS No. 1806768-07-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile.

Chemical Structure and Properties

2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile is a pyridine derivative with a difluoromethyl group and a methoxy substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound. The methoxy group, on the other hand, can enhance solubility and alter the electronic environment around the pyridine ring.

The molecular formula of 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile is C₁₀H₉F₂N₂O, with a molecular weight of approximately 211.18 g/mol. It is a colorless solid at room temperature and exhibits good thermal stability. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 6-methoxypyridine-3-carbaldehyde with difluoroacetonitrile in the presence of a base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic addition mechanism, followed by deprotonation to form the desired product.

An alternative method involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling of 6-methoxypyridine-3-carbonitrile with difluoroiodomethane can yield 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile with high efficiency. This method offers advantages such as mild reaction conditions and broad substrate scope.

Biological Activity and Applications

2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile has shown promising biological activity in several areas of research. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have demonstrated that this compound can effectively inhibit histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile has been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo models. These findings suggest potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile into clinical trials. Several pharmaceutical companies are currently evaluating this compound for its safety and efficacy in treating various conditions. Early-phase clinical trials have shown favorable pharmacokinetic profiles and tolerability, paving the way for further investigation.

In conclusion, 2-(Difluoromethyl)-6-methoxypyridine-3-acetonitrile (CAS No. 1806768-07-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for developing new therapeutic agents. Ongoing research and clinical trials will continue to uncover its full potential and contribute to advancements in healthcare.